Cas no 479542-41-1 (1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol; furan-2-carboxylic acid)

• Product Name: 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol; furan-2-carboxylic acid
• CAS No: 479542-41-1
• MF: C₂₄H₂₈N₂O₄
• MW: 408.490126609802
• CID: 6132535
• PubChem ID: 6710574
• Update Time: 2025-06-13

1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol; furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol; furan-2-carboxylic acid
• 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol furan-2-carboxylate
• 1-carbazol-9-yl-3-(diethylamino)propan-2-ol;furan-2-carboxylic acid
• IFLab1_005474
• AKOS016323855
• AKOS002324191
• F1345-0311
• HMS1427I18
• IDI1_010877
• 479542-41-1

• Inchi： 1S/C19H24N2O.C5H4O3/c1-3-20(4-2)13-15(22)14-21-18-11-7-5-9-16(18)17-10-6-8-12-19(17)21;6-5(7)4-2-1-3-8-4/h5-12,15,22H,3-4,13-14H2,1-2H3;1-3H,(H,6,7)
• InChI Key： SLWXNZYDUFCYOX-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)(=O)O.C(N1C2=CC=CC=C2C2C=CC=CC1=2)C(O)CN(CC)CC

Computed Properties

• Exact Mass: 408.20490738g/mol
• Monoisotopic Mass: 408.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Additional information on 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol; furan-2-carboxylic acid

Recent Advances in the Study of 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol and Furan-2-carboxylic Acid (CAS: 479542-41-1)

The chemical compound 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol, often associated with the CAS number 479542-41-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, along with furan-2-carboxylic acid, has been the subject of several studies due to its potential applications in drug development and therapeutic interventions. The unique structural features of these molecules, including the carbazole and diethylamino moieties in the former and the furan ring in the latter, contribute to their biological activity and pharmacological properties.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of these compounds. Studies have demonstrated that 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol exhibits promising activity as a modulator of specific cellular pathways, particularly those involved in inflammation and neurodegeneration. The compound's ability to interact with key protein targets has been investigated using advanced techniques such as X-ray crystallography and molecular docking simulations, providing valuable insights into its binding modes and structure-activity relationships.

In parallel, furan-2-carboxylic acid has been studied for its role as a building block in the synthesis of more complex pharmaceutical agents. Its derivatives have shown potential as antimicrobial and anticancer agents, with recent studies highlighting their efficacy against drug-resistant strains of bacteria and certain cancer cell lines. The combination of these two compounds in research settings has opened new avenues for the development of multi-targeted therapeutic strategies.

One of the most significant findings in recent literature pertains to the synergistic effects observed when these compounds are used in combination. Preliminary data suggest that the co-administration of 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol and furan-2-carboxylic acid derivatives may enhance therapeutic outcomes while minimizing adverse effects. This has particular relevance in the treatment of complex diseases where single-target approaches often prove insufficient.

From a synthetic chemistry perspective, recent advancements have improved the efficiency of producing these compounds. Novel catalytic methods and green chemistry approaches have been developed to optimize the synthesis of 1-(9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol, addressing previous challenges related to yield and purity. Similarly, innovative strategies for modifying furan-2-carboxylic acid derivatives have expanded the structural diversity available for biological testing.

Looking forward, the research community anticipates further exploration of these compounds in preclinical models, with particular emphasis on their pharmacokinetic properties and safety profiles. The integration of computational modeling with experimental data is expected to accelerate the identification of optimal derivatives for specific therapeutic applications. As the understanding of these molecules deepens, they may represent important tools in addressing unmet medical needs across various disease areas.